Cas no 111466-29-6 (Proanthocyanidin A4)

• Product Name: Proanthocyanidin A4
• CAS No: 111466-29-6
• MF: C₃₀H₂₄O₁₃
• MW: 592.503769874573
• CID: 193446
• PubChem ID: 25143853
• Update Time: 2024-11-03

Proanthocyanidin A4 Chemical and Physical Properties

Names and Identifiers

• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3R,8S,14R,15R)-
• Procyanidin A4
• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S
• Proanthocyanidin A4
• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, [2S-(2a,3b,8a,14a,15S*)]-
• (2S,3R,8S,14R,15R)-2,8-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-8,14-methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol
• (13R)-5-(3,4-Dihydroxyphenyl)-13-(3,4,5-trihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8
• ent-Epigallocatechin-(2alpha-O-7,4alpha-8)-catechin
• 5-(3,4-Dihydroxyphenyl)-13-(3,4,5-trihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
• SCHEMBL1689431
• 111466-29-6
• DA-66876

• Inchi： 1S/C30H24O13/c31-12-6-17(35)23-21(7-12)42-30(11-4-18(36)26(39)19(37)5-11)29(40)25(23)24-22(43-30)9-15(33)13-8-20(38)27(41-28(13)24)10-1-2-14(32)16(34)3-10/h1-7,9,20,25,27,29,31-40H,8H2/t20?,25?,27?,29?,30-/m1/s1
• InChI Key： WODBGULXKVZGQF-QYIVVRGHSA-N
• SMILES： O1C2C=C(C3CC(C(C4C=CC(=C(C=4)O)O)OC=3C=2C2C3C(=CC(=CC=3O[C@@]1(C1C=C(C(=C(C=1)O)O)O)C2O)O)O)O)O

Computed Properties

• Exact Mass: 592.12169082 g/mol
• Monoisotopic Mass: 592.12169082 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 2
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 230
• Molecular Weight: 592.5

Experimental Properties

• Color/Form: Solid
• Density: 1.766±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 949.2±65.0 °C at 760 mmHg
• Flash Point: 527.8±34.3 °C
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Proanthocyanidin A4 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Procyanidins